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Compound of Interest

Compound Name: 2-Deuteriooxypropane
CAS No.: 3979-51-9
Cat. No.: B032920
Get Quote
. J

Part 1: Executive Technical Summary

2-Deuteriooxypropane (Commonly: Isopropyl Alcohol-OD or 2-Propanol-OD) is a mono-
deuterated isotopologue of isopropanol where the hydroxyl hydrogen is replaced by deuterium

(
H or D).

While it shares the fundamental toxicological and flammability profiles of standard isopropanol,
it presents a unique Isotopic Integrity Hazard. Unlike carbon-bound deuterium (C-D), the
oxygen-bound deuterium (O-D) is labile. It undergoes rapid proton exchange with atmospheric
moisture, rendering the material useless for NMR applications or mechanistic studies if
mishandled.

This guide elevates standard Safety Data Sheet (SDS) protocols into a rigorous handling
framework designed to protect both the operator and the scientific validity of the compound.

Part 2: Physicochemical & Identification Profile[1]
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Parameter

Data

Chemical Name

2-Deuteriooxypropane

Isopropyl alcohol-OD; (CH

Synonyms )
CHOD; 2-Propanol-OD
CAS Number 3979-51-9
C
Molecular Formula H
DO
Molecular Weight 61.10 g/mol
Boiling Point 82.3 °C (approximate to non-deuterated)
Flash Point 12 °C (Closed Cup) - Highly Flammable
Density 0.785 g/mL at 25 °C

Isotopic Purity

Typically >98 atom % D

Hygroscopicity

High (Critical Handling Factor)

Part 3: Hazard Identification & Toxicology
Core Hazards (GHS Classification)

The physiological hazards mimic non-deuterated isopropanol. However, the financial and

experimental hazard of degradation is distinct to this isotopologue.

o Flammable Liquid (Category 2): Vapor/air mixtures are explosive.[1][2] Vapors are heavier

than air and may travel to ignition sources.[1][3]

o Eye Irritation (Category 2A): Causes serious eye irritation.[4][5][1][2][6][7]

o STOT-SE (Category 3): May cause drowsiness or dizziness (CNS depression).
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The "Silent" Hazard: Proton Exchange

For the researcher, the primary risk is Isotopic Dilution. The O-D bond is exchangeable.
Exposure to air with 50% relative humidity for even seconds can initiate the following
degradation pathway, destroying the compound's utility as a silent NMR solvent or H-bond
probe.

2-Deuteriooxypropane . Degraded Solvent
(R-0-D) Exposure Rapid Exchange (R-O-H)

Transition State

[H-Bond Network]
Atmospheric Moisture HDO / D20
(H-O-H) (Isotopic Loss)

Click to download full resolution via product page

Figure 1: Mechanism of Isotopic Integrity Failure. The labile O-D bond exchanges rapidly with
water, necessitating strict exclusion of moisture.

Part 4: Advanced Handling Protocols
Storage Architecture

Do not store this compound on a standard shelf.
e Primary Container: Glass vial with a PTFE-lined septum cap.

e Secondary Containment: Sealed desiccator containing activated desiccant (Drierite or Silica
Gel).

« Desiccant Choice: Use 3A Molecular Sieves directly in the solvent bottle if the application
permits.
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o Why 3A? Larger pores (4A) can occasionally catalyze side reactions or absorb the alcohol
itself, though isopropanol is bulky. 3A excludes the alcohol while trapping water.

The "Dry Chain" Transfer Method

To use 2-Deuteriooxypropane for NMR sample preparation without degradation:

e Preparation: Bake NMR tubes and caps in an oven (110°C) for >2 hours. Cool in a
desiccator.

» Environment: Ideally, handle inside a glovebox under Argon. If unavailable, use a Schlenk
line or "cannula” technique.

e Syringe Protocol:

o

Purge a glass syringe with dry Nitrogen (3x).

[¢]

Insert a long needle through the septum of the solvent bottle.

[¢]

Simultaneously insert a "bleed" needle connected to an inert gas line (N2/Ar) to prevent
vacuum formation inside the vial as liquid is withdrawn.

[¢]

Withdraw liquid and immediately transfer to the NMR tube.

[e]

Cap the NMR tube instantly.

Part 5: Emergency Response & First Aid[3][7]

In the event of exposure or release, the response must address flammability first, then toxicity.
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Scenario

Immediate Action

Technical Rationale

Eye Contact

Rinse with water for 15 mins.
Lift eyelids.[1][2]

Isopropanol is a potent ocular
irritant; immediate dilution

prevents corneal damage.

Inhalation

Move to fresh air.[1][2][6][8]
Administer O2 if breathing is

labored.

High vapor concentrations
cause CNS depression

(dizziness, narcosis).[4]

Skin Contact

Wash with soap/water.[1][2][6]
[8][9] Remove contaminated
clothing.[1][2][10][6][71[°]

Defatting action causes
dermatitis; transdermal

absorption is possible but slow.

Fire

Use Alcohol-resistant foam,
CO2, or Dry Chemical.

Water spray may be ineffective
(flash point < ambient temp)

but can cool tanks.

Emergency Decision Logic

Incident Detected

Identify Type

Spill / Leak

Fire Ignition

Evacuate Area
Remove Ignition Sources

Absorb with Vermiculite
Do NOT use combustible materials

Use CO2 / Dry Chem
Cool adjacent containers

Personnel Exposure

Decontaminate & Medical Eval
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Figure 2: Emergency Response Workflow for Flammable Deuterated Solvents.

Part 6: Regulatory & Transport Data

e UN Number: UN 1219

Proper Shipping Name: ISOPROPANOL (or ISOPROPYL ALCOHOL)

Hazard Class: 3 (Flammable Liquid)[4][9][11]

Packing Group: Il

Marine Pollutant: No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [2-Deuteriooxypropane (Isopropyl Alcohol-OD):
Technical Safety & Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032920/docs#2-deuteriooxypropane-isopropyl-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/shop/products/isopropanol-d8-nmr-99-atom-d-thermo-scientific/AC174850050
https://www.fishersci.com/shop/products/isopropanol-d8-nmr-99-atom-d-thermo-scientific/AC174850050
https://www.marathonpetroleum.com/content/documents/Operations/St_paul_park_sds/Denatured_Alcohol.pdf
https://ardec.ca/media/catalog/specs/SDS_2018-11_Denatured_alcohol.pdf
https://www.fishersci.com/store/msds?partNumber=AC217320050&productDescription=CHLOROFORM-D+100+ATOM+%25+D+5ML&vendorId=VN00032119&countryCode=US&language=en
https://clarkproducts.co.nz/wp-content/uploads/2021/12/ISOPROPYL-ALCOHOL_July-2023.pdf
https://www.hydroxlabs.com/images/pdf/SDSPDF/SDS-005%20Isopropyl%20Alcohol%2099pct%2007-06-23.pdf
https://www.eco-corflex.com/pdf/sds/solvents-reducers-removers/Denatured-Alcohol(Rev05).pdf
https://www.benchchem.com/product/b032920/docs#2-deuteriooxypropane-isopropyl-alcohol-od-technical-safety-handling-guide
https://www.benchchem.com/product/b032920/docs#2-deuteriooxypropane-isopropyl-alcohol-od-technical-safety-handling-guide
https://www.benchchem.com/product/b032920/docs#2-deuteriooxypropane-isopropyl-alcohol-od-technical-safety-handling-guide
https://www.benchchem.com/product/b032920/docs#2-deuteriooxypropane-isopropyl-alcohol-od-technical-safety-handling-guide
https://www.benchchem.com/product/b032920?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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